Cas no 1427433-22-4 (3-Bromo-2-fluoro-6-methyl-benzoic acid)

• Product Name: 3-Bromo-2-fluoro-6-methyl-benzoic acid
• CAS No: 1427433-22-4
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD23712077
• CID: 4599085
• PubChem ID: 83409603
• Update Time: 2025-05-24

3-Bromo-2-fluoro-6-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-6-methyl-benzoic acid
• 3-bromo-2-fluoro-6-methylbenzoic acid
• CHC43322
• D80937
• CS-0161064
• 1427433-22-4
• AS-78114
• EN300-373000
• DB-410786
• MFCD23712077
• 3-bromo-2-fluoro-6-methyl-benzoicacid
• Z1681354694
• SCHEMBL20046526
• AKOS023125776
• 3-Bromo-2-fluoro-6-methyl-benzoic acid

• MDL： MFCD23712077
• Inchi： 1S/C8H6BrFO2/c1-4-2-3-5(9)7(10)6(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： UWEYXKANOPMPLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C(=O)O)C=1F

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-2-fluoro-6-methyl-benzoic acid

Introduction to 3-Bromo-2-fluoro-6-methyl-benzoic acid (CAS No. 1427433-22-4)

3-Bromo-2-fluoro-6-methyl-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1427433-22-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This benzoic acid derivative features a unique structural motif comprising a bromine atom at the 3-position, a fluorine atom at the 2-position, and a methyl group at the 6-position of the benzene ring. Such structural features make it a valuable scaffold for designing novel therapeutic agents with distinct pharmacological properties.

The compound's chemical structure imparts several advantageous characteristics, including enhanced metabolic stability and improved binding affinity to biological targets. These attributes are particularly relevant in the development of small-molecule inhibitors for diseases such as cancer, inflammation, and infectious disorders. Recent studies have highlighted the potential of halogenated benzoic acids as privileged scaffolds in medicinal chemistry, owing to their ability to modulate enzyme activity and receptor interactions effectively.

In particular, the presence of both bromine and fluorine substituents in 3-Bromo-2-fluoro-6-methyl-benzoic acid (CAS No. 1427433-22-4) contributes to its versatility as a building block for drug design. Halogen atoms are well-known for their ability to increase lipophilicity and binding affinity, which can be critical for achieving optimal pharmacokinetic profiles. Furthermore, the fluorine atom can participate in hydrogen bonding interactions with biological targets, enhancing the compound's specificity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies indicate that 3-Bromo-2-fluoro-6-methyl-benzoic acid (CAS No. 1427433-22-4) may interact with various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors, making it a promising candidate for further exploration in oncology research.

The synthesis of 3-Bromo-2-fluoro-6-methyl-benzoic acid (CAS No. 1427433-22-4) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling techniques, have been employed to streamline the process. These approaches not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a pharmaceutical perspective, the potential applications of 3-Bromo-2-fluoro-6-methyl-benzoic acid (CAS No. 1427433-22-4) are diverse. Researchers are exploring its utility as an intermediate in the synthesis of more complex drug molecules, as well as its direct therapeutic applications. For example, derivatives of this compound have shown promise in preclinical studies as modulators of inflammatory pathways, suggesting its relevance in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The role of computational modeling in optimizing derivatives of 3-Bromo-2-fluoro-6-methyl-benzoic acid (CAS No. 1427433-22-4) cannot be overstated. Advanced algorithms allow scientists to predict how structural modifications will affect biological activity, enabling rapid screening of potential candidates. This accelerates the drug discovery process significantly, reducing both time-to-market and development costs.

In conclusion, 3-Bromo-2-fluoro-6-methyl-benzoic acid (CAS No. 1427433-22-4) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of substituents makes it a versatile scaffold for medicinal chemistry applications, with potential implications across multiple disease areas. As research continues to uncover new biological targets and mechanisms, compounds like this will remain at the forefront of drug discovery efforts.